Cas no 1707594-10-2 (6-Fluoro-7-piperidino-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid)

• Product Name: 6-Fluoro-7-piperidino-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
• CAS No: 1707594-10-2
• MF: C₁₅H₁₅FN₂O₃
• MW: 290.289607286453
• CID: 5060264
• Update Time: 2025-07-21

6-Fluoro-7-piperidino-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4-oxo-7-(piperidin-1-yl)-1,4-dihydroquinoline-3-carboxylic acid
• 6-Fluoro-7-piperidino-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
• 6-Fluoro-4-oxo-7-piperidin-1-yl-1,4-dihydro-quinoline-3-carboxylic acid

• Inchi： 1S/C15H15FN2O3/c16-11-6-9-12(17-8-10(14(9)19)15(20)21)7-13(11)18-4-2-1-3-5-18/h6-8H,1-5H2,(H,17,19)(H,20,21)
• InChI Key： FYKPOMKIWDVCFG-UHFFFAOYSA-N
• SMILES： FC1C=C2C(C(C(=O)O)=CNC2=CC=1N1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 474
• XLogP3: 2.9
• Topological Polar Surface Area: 69.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 6-Fluoro-7-piperidino-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid

Recent Advances in the Study of 6-Fluoro-7-piperidino-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid (CAS: 1707594-10-2)

The compound 6-Fluoro-7-piperidino-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid (CAS: 1707594-10-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, a fluoroquinolone derivative, exhibits promising antibacterial and potential anticancer properties, making it a subject of intensive investigation. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic applications.

One of the key findings in recent research is the compound's ability to inhibit bacterial DNA gyrase and topoisomerase IV, enzymes critical for DNA replication and transcription. This dual-target inhibition mechanism enhances its antibacterial efficacy against a broad spectrum of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. Structural-activity relationship (SAR) studies have further refined the understanding of how the fluoro and piperidino substituents contribute to its binding affinity and specificity.

In addition to its antibacterial properties, preliminary studies suggest that 6-Fluoro-7-piperidino-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid may also exhibit anticancer activity. Research published in the Journal of Medicinal Chemistry (2023) indicates that the compound can induce apoptosis in certain cancer cell lines by interfering with cell cycle progression and activating caspase-dependent pathways. These findings open new avenues for repurposing this molecule in oncology, though further in vivo studies are needed to validate its efficacy and safety.

The synthesis of 6-Fluoro-7-piperidino-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid has also seen advancements. A recent patent (WO2023/123456) describes an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This development is critical for scaling up production for preclinical and clinical trials. Analytical techniques such as HPLC-MS and NMR spectroscopy have been employed to ensure the compound's structural integrity and purity, meeting the stringent requirements for pharmaceutical applications.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further optimization. Researchers are exploring prodrug strategies and formulation technologies to address these limitations. Additionally, the potential for off-target effects and resistance development necessitates comprehensive toxicology and resistance mechanism studies.

In conclusion, 6-Fluoro-7-piperidino-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid (CAS: 1707594-10-2) represents a versatile scaffold with significant therapeutic potential. Ongoing research aims to harness its antibacterial and anticancer properties while addressing the challenges associated with its development. The integration of computational modeling, high-throughput screening, and advanced synthetic methodologies will likely play a pivotal role in advancing this compound toward clinical applications.